Cas no 2055223-76-0 (tert-butyl cis-3-fluoro-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl cis-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2055223-76-0
• MF: C₉H₁₆FNO₃
• MW: 205.22664642334
• MDL: MFCD18791199
• CID: 3045057
• PubChem ID: 70993769
• Update Time: 2024-11-05

tert-butyl cis-3-fluoro-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-tert-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• (3S,4R)-1-Boc-3-fluoro-4-hydroxypyrrolidine
• tert-butyl (3s,4r)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl cis-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• (3S,4R)-tert-butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• AK170864
• SB11004
• PB37236
• FCH3976778
• FCH3596238
• cis-3-fluoro-4-hydoxy-n- boc pyrroldine
• PC430230
• tert-Butyl
• cis-3-Fluoro-4-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• cis-tert-Butyl3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• DTXSID601155759
• DS-7598
• P18537
• tert-butyl (3S,4R)-3-fluoro-4-hydroxy-pyrrolidine-1-carboxylate
• 1174020-48-4
• 1,1-Dimethylethyl (3S,4R)-3-fluoro-4-hydroxy-1-pyrrolidinecarboxylate
• tert-butyl cis-3-Fluoro-4-hydroxy-pyrrolidine-1-carboxylate
• ZWB02048
• MFCD18791199
• EN300-1428872
• AKOS025290907
• rac-tert-butyl (3R,4S)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• 2055223-76-0
• MFCD23106144
• P19100
• 1-Pyrrolidinecarboxylic acid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)-
• cis tert-butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• CS-0036067
• SCHEMBL13779806

• MDL： MFCD18791199
• Inchi： 1S/C9H16FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5H2,1-3H3/t6-,7+/m0/s1
• InChI Key： KTBDFQPHEPDHQW-NKWVEPMBSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 205.11142153g/mol
• Monoisotopic Mass: 205.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 282.3±40.0 °C at 760 mmHg
• Flash Point: 124.5±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

tert-butyl cis-3-fluoro-4-hydroxypyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids